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Compound of Interest

Compound Name: 10-Methoxyibogamine

Cat. No.: B8700735

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the common administration
routes for 10-Methoxyibogamine (10-MeO-Ibogamine) in preclinical animal models, primarily
focusing on rats and mice. Detailed experimental protocols, quantitative data summaries, and
procedural diagrams are included to facilitate study design and execution. 10-
Methoxyibogamine is often referred to as ibogaine in the scientific literature, and this
document uses the terms interchangeably.

Introduction

10-Methoxyibogamine is a psychoactive indole alkaloid with potential therapeutic applications,
particularly in the context of substance use disorders. Preclinical research in animal models is
crucial for elucidating its mechanisms of action, pharmacokinetic profile, and safety. The choice
of administration route is a critical variable that can significantly impact the bioavailability,
metabolism, and ultimately, the pharmacological effects of the compound. This document
outlines the four most common administration routes used in preclinical studies: oral gavage
(P.O.), intraperitoneal (I.P.), subcutaneous (S.C.), and intravenous (1.V.).

Quantitative Data Summary
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The following tables summarize key quantitative data related to the administration of 10-
Methoxyibogamine in preclinical animal models. These values are compiled from various
studies and should be considered in the context of the specific experimental conditions of each
study.

Table 1: Dosage and Vehicle Information for 10-Methoxyibogamine Administration

Administration . Dosage Range Vehicle
Animal Model . Reference(s)
Route (mglkg) Solutions

Distilled water,

Distilled water +

Oral (P.O.) Mouse 10 - 60 [1][2]
50 pL of Tween
10
Oral (P.O.) Rat 50 Not specified [3]
i Saline (0.9%
Intraperitoneal
Rat 40 - 80 NaCl), Not [31[4][5]
(1.P) n
specified
Intraperitoneal N
Mouse 40 Not specified [6]
(I.P)
Subcutaneous Saline (0.9%
Rat 50 [4]
(8.C) NaCl)
Intravenous (.V.) Rat 1-20 Not specified [7]

Table 2: Pharmacokinetic and Tissue Distribution Data for 10-Methoxyibogamine
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Parameter

Administration
Route

Animal Model

Value

Reference(s)

Distribution: 7.3

Half-life (t%2) Intravenous (1.V.) Rat min, Elimination: [8]
3.3h
Intraperitoneal
Rat 1.22 hours [7]
(I.P.)
Time to Peak )
) Intraperitoneal )
Concentration (P Rat 6 minutes [7]
(Tmax) o
Intravenous (1.V.)  Rat 1 minute [7]
. _ ~10 uM (at 1
Brain Intraperitoneal
) Rat hour post 40 [3]
Concentration (I.P)
mg/kg)
1-17 uM (15
Oral (P.O.) Rat min - 2 hours [3]
post 50 mg/kg)
] Highest in fat,
Tissue ) ) )
o Intraperitoneal then liver, kidney,
Distribution (1 hr Rat ] [1]
(I.P) brain, and
post-dose)
plasma
Significantly
Subcutaneous higher levels in
Rat _ [1]
(s.C) all tissues

compared to I.P.

Note: Pharmacokinetic parameters can vary significantly based on factors such as the specific

animal strain, sex, age, and the formulation of the administered compound.

Experimental Protocols
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The following are detailed protocols for the administration of 10-Methoxyibogamine via oral
gavage, intraperitoneal injection, subcutaneous injection, and intravenous injection.

Protocol 1: Oral Gavage (P.O.) Administration in Mice

This protocol is adapted from standard laboratory procedures for oral gavage in mice.[2][9][10]
[11][12]

Materials:

10-Methoxyibogamine solution

Appropriately sized oral gavage needle (e.g., 20-22 gauge, 1.5 inches for adult mice, with a
rounded tip)

1 ml syringe

Animal scale

70% ethanol

Personal Protective Equipment (PPE)
Procedure:
e Preparation:

o Prepare the 10-Methoxyibogamine solution in the desired vehicle (e.g., distilled water).
Ensure it is well-dissolved or suspended.

o Weigh the mouse to calculate the correct dosage volume. A common administration
volume is 10 pL/g of body weight.[13]

o Draw the calculated volume of the solution into the syringe and attach the gavage needle.
e Restraint:

o Securely restrain the mouse by grasping the loose skin at the back of the neck (scruffing)
to immobilize the head.
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o The body of the mouse should be held gently but firmly, with the head and neck extended
to create a straight line to the esophagus.

o Gavage Needle Insertion:

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus.

o The mouse should swallow as the needle is advanced. The needle should pass smoothly
without resistance. If resistance is met, withdraw and reposition.

e Administration:

o Once the needle is in the esophagus (the tip should be approximately at the level of the
last rib), slowly administer the solution.

e Post-Administration:
o Gently remove the gavage needle.

o Return the mouse to its cage and monitor for any signs of distress, such as difficulty
breathing.

Protocol 2: Intraperitoneal (I.P.) Injection in Rats

This protocol is based on standard guidelines for intraperitoneal injections in rats.[14][15][16]
[17]

Materials:

10-Methoxyibogamine solution (sterile)

23-25 gauge needle (e.g., 5/8 inch)

1 ml or 3 ml syringe

Animal scale

70% ethanol
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s PPE
Procedure:
e Preparation:

o Prepare a sterile solution of 10-Methoxyibogamine in a suitable vehicle (e.g., sterile 0.9%
saline).

o Weigh the rat to determine the correct injection volume. The maximum recommended
volume is typically 10 ml/kg.

o Draw the calculated volume into the syringe.
e Restraint:

o Restrain the rat securely. One common method is to hold the rat with its back against your
palm, with your thumb and forefinger under its front legs.

o Tilt the rat's head downwards to allow the abdominal organs to shift cranially.
* Injection Site:
o Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum.
o Wipe the injection site with 70% ethanol.
e Injection:
o Insert the needle at a 30-45 degree angle into the peritoneal cavity.
o Gently aspirate to ensure the needle has not entered a blood vessel or organ.
o Slowly inject the solution.
e Post-Injection:

o Withdraw the needle and return the rat to its cage.
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o Monitor the animal for any adverse reactions.

Protocol 3: Subcutaneous (S.C.) Injection in Rats

This protocol follows standard procedures for subcutaneous injections in rats.

Materials:

10-Methoxyibogamine solution (sterile)

25-27 gauge needle

1 ml syringe

Animal scale

70% ethanol

« PPE

Procedure:

e Preparation:

o Prepare a sterile solution of 10-Methoxyibogamine.

o Weigh the rat to calculate the required volume.

o Draw the solution into the syringe.

e Restraint and Site Selection:

o Restrain the rat.

o The preferred site for subcutaneous injection is the loose skin over the back, between the
shoulder blades.

e Injection:
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Lift the skin to create a "tent."

[e]

o

Insert the needle into the base of the tented skin, parallel to the body.

[¢]

Gently aspirate to check for blood.

[¢]

Inject the solution. A small bleb will form under the skin.

o Post-Injection:
o Withdraw the needle and briefly apply gentle pressure to the injection site.

o Return the rat to its cage and monitor.

Protocol 4: Intravenous (1.V.) Injection in Rats (Tail Vein)

This protocol is a standard method for intravenous injections via the lateral tail vein in rats.[18]
This procedure requires a high level of technical skill.

Materials:

10-Methoxyibogamine solution (sterile)

27-30 gauge needle or a butterfly catheter

1 ml syringe

Animal scale

Restraint device for rats

Heat lamp or warm water to dilate the tail veins

70% ethanol

« PPE

Procedure:
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e Preparation:
o Prepare a sterile solution of 10-Methoxyibogamine.

o Weigh the rat and calculate the injection volume. Bolus injections should not exceed 5
ml/kg.

o Draw the solution into the syringe, ensuring there are no air bubbles.
e Restraint and Vein Dilation:
o Place the rat in a suitable restraint device.

o Warm the tail using a heat lamp or by immersing it in warm water to make the lateral tail
veins more visible and accessible.

e Injection:

[¢]

Wipe the tail with 70% ethanol.

[¢]

Position the needle, bevel up, parallel to the vein and insert it into the lumen of one of the
lateral tail veins.

[¢]

If the needle is correctly placed, a small amount of blood may enter the hub of the needle.

[e]

Slowly inject the solution. There should be no resistance, and the vein should blanch.
e Post-Injection:

o Carefully withdraw the needle and apply gentle pressure to the injection site with a piece
of gauze to prevent bleeding.

o Return the rat to its cage and monitor for any adverse effects.

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the workflows for
each administration route.
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Caption: Workflow for Oral Gavage Administration of 10-Methoxyibogamine in Mice.

Caption: Workflow for Intraperitoneal Injection of 10-Methoxyibogamine in Rats.

Caption: Workflow for Subcutaneous Injection of 10-Methoxyibogamine in Rats.

Caption: Workflow for Intravenous Tail Vein Injection of 10-Methoxyibogamine in Rats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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